N-Cyanoacetyl-N'-isobutylurea

Description

N-Cyanoacetyl-N'-isobutylurea is a chemical compound with the molecular formula C8H13N3O2. It is primarily used in proteomics research and has applications in various scientific fields. The synthesis of N-Cyanoacetyl-N'-isobutylurea typically involves the cyanoacetylation of amines, commonly through the reaction of isobutylamine with cyanoacetic acid derivatives under controlled conditions, sometimes without solvents at room temperature or with mild heating. Industrially, the production of N-Cyanoacetyl-N'-isobutylurea often involves large-scale reactions optimized for higher yields and purity, potentially utilizing continuous flow reactors and automated systems to enhance efficiency and scalability.

This compound undergoes several chemical reactions, including substitution and condensation. The active hydrogen on the cyano group can participate in nucleophilic substitution reactions, and the compound can undergo condensation with other amines or carbonyl compounds to form heterocyclic structures. Common reagents include nucleophiles like amines and thiols, with acid or base catalysts sometimes used to facilitate reactions in solvents like dimethylformamide, dimethyl sulfoxide, ethanol, and methanol. The major products of these reactions include various heterocyclic compounds, often biologically active and used in medicinal chemistry. N-Cyanoacetyl-N'-isobutylurea can act as a nucleophile in chemical reactions, interacting with molecular targets like enzymes and receptors, leading to the formation of stable complexes that can modulate biological pathways and have therapeutic effects.

One similar compound is N,N'-Dimethyl-N-cyanoacetylurea, which has the molecular formula C6H9N3O2 . N-Cyanoacetyl-N'-isobutylurea serves as a key intermediate in the synthesis of 1-alkyl-6-amino-1,2,3,4-tetrahydropyrimidine-2,4-diones, which are important heterocyclic compounds with potential biological activities. Another related compound is Isobutylurea, with the molecular formula C5H12N2O . In addition, N-Cyanoacetyl-N'-isobutylurea is also known as 2-Cyano-N-[[(2-methylpropyl)amino]carbonyl]acetamide, and its IUPAC name is 2-cyano-N-(2-methylpropylcarbamoyl)acetamide . Elevated levels of N-acetylaspartate in urine may be related to conditions involving N-Cyanoacetyl-N'-isobutylurea .

• CAS No.: 59341-75-2
• Product Name: N-Cyanoacetyl-N'-isobutylurea
• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 2-cyano-N-(2-methylpropylcarbamoyl)acetamide
• Standard InChI: InChI=1S/C8H13N3O2/c1-6(2)5-10-8(13)11-7(12)3-4-9/h6H,3,5H2,1-2H3,(H2,10,11,12,13)
• Standard InChIKey: TVGNFMQFABXFKA-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=O)NC(=O)CC#N
• Canonical SMILES: CC(C)CNC(=O)NC(=O)CC#N
• Synonyms: 2-Cyano-N-[[(2-methylpropyl)amino]carbonyl]acetamide
• PubChem Compound: 4345692
• Last Modified: Sep 14 2023